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Compound of Interest

Guanidine, N'-cyano-N,N-
Compound Name:
dimethyl-

cat. No.: B1585020

Essential Safety and Handling Guide for
Guanidine, N'-cyano-N,N-dimethyl-

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Guanidine, N'-cyano-N,N-dimethyl- (CAS No. 1609-06-9).
Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risks
associated with this chemical.

Hazard Identification and Safety Data

Guanidine, N'-cyano-N,N-dimethyl- is classified as moderately toxic if ingested or absorbed
through the skin and is a mild eye irritant[1]. While specific quantitative toxicity data such as
LD50 for this compound is not readily available in the provided search results, hazard codes
indicate its potential for harm[1]. Handle this chemical with the utmost care and adhere to the
safety precautions outlined below.

Physical and Chemical Properties:
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Property

Value

Molecular Formula

CaHsNa[1][2]

Molecular Weight 112.13 g/mol [1]

Appearance White solid

Melting Point 176-177 °C[1]

Boiling Point 182.9 °C at 760 mmHg[1]

Flash Point 64.4 °C[1]

Solubility Slightly soluble in DMSO and Methanol[1]

Storage Temperature

-20°C Freezer[1]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Guanidine, N'-cyano-N,N-dimethyl-.

Protection Type

Specification

Eye Protection

Chemical safety goggles or a face shield
(NIOSH/EN 166 compliant).

Hand Protection

Chemically resistant gloves (e.g., nitrile rubber).

Inspect gloves for integrity before each use.

Skin and Body Protection

Laboratory coat, long pants, and closed-toe
shoes. For larger quantities or potential for

splashing, consider an apron or coveralls.

Respiratory Protection

For operations that may generate dust, a
NIOSH-approved respirator with a particulate

filter is recommended.

Safe Handling and Operational Protocol
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Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a
safe working environment.

Workflow for Handling Guanidine, N'-cyano-N,N-dimethyl-:
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Caption: Workflow for the safe handling of Guanidine, N'-cyano-N,N-dimethyl-.
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Step-by-Step Handling Procedure:
e Preparation:

o Before handling, ensure you are wearing the appropriate personal protective equipment
(PPE) as specified in the table above.

o Work in a well-ventilated area, preferably within a certified chemical fume hood[2].
o Have an emergency eyewash station and safety shower readily accessible.

o Prepare all necessary equipment and reagents before introducing Guanidine, N'-cyano-
N,N-dimethyl- to the workspace.

e Handling:
o Avoid the formation of dust and aerosols[2].

o When weighing the solid, do so carefully within the fume hood to minimize dust
generation.

o If dissolving the compound, add it slowly to the solvent to avoid splashing.

o Avoid contact with skin, eyes, and clothing[2].

o Do not eat, drink, or smoke in the laboratory.

o Wash hands thoroughly with soap and water after handling, even if gloves were worn.
o Storage:

o Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.

o Keep the container tightly closed when not in use[2].

o The recommended storage temperature is -20°C in a freezer[1].

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.guidechem.com/msds/1609-06-9.html
https://www.benchchem.com/product/b1585020?utm_src=pdf-body
https://www.benchchem.com/product/b1585020?utm_src=pdf-body
https://www.guidechem.com/msds/1609-06-9.html
https://www.guidechem.com/msds/1609-06-9.html
https://www.guidechem.com/msds/1609-06-9.html
https://www.lookchem.com/ProductWholeProperty_LCPL537458.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

First Aid Measures

In the event of exposure, follow these first-aid procedures immediately.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . ) ] ]
unconscious person. Seek immediate medical

attention.

Disposal Plan

Proper disposal of Guanidine, N'-cyano-N,N-dimethyl- and its containers is essential to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Labeling:

» Solid Waste: Collect any unused solid Guanidine, N'-cyano-N,N-dimethyl- and
contaminated disposable materials (e.g., weigh boats, contaminated gloves) in a clearly
labeled, sealed container.

e Liquid Waste: Solutions containing Guanidine, N'-cyano-N,N-dimethyl- should be collected
in a separate, labeled, and sealed waste container.
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» Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name: "Guanidine, N'-cyano-N,N-dimethyl-".

Disposal Procedure:

o All waste containing Guanidine, N'-cyano-N,N-dimethyl- must be disposed of as hazardous
waste.

» Do not dispose of this chemical down the drain or in regular trash.

o Follow all local, state, and federal regulations for hazardous waste disposal.

o Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance on the disposal of this chemical.

Decontamination:

» All surfaces and equipment that have come into contact with Guanidine, N'-cyano-N,N-
dimethyl- should be thoroughly decontaminated.

o Use a suitable solvent (e.g., water, if appropriate for the surface) followed by a soap and
water wash.

o Collect all decontamination materials (e.g., wipes, absorbent pads) as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1585020#personal-protective-equipment-for-
handling-guanidine-n-cyano-n-n-dimethyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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